(S)-3,6-Diethoxy-2-isopropyl-1,2-dihydropyrazine
(S)-3,6-Diethoxy-2-isopropyl-1,2-dihydropyrazine
Brand Name:
Vulcanchem
CAS No.:
157505-98-1
VCID:
VC21105937
InChI:
InChI=1S/C11H20N2O2/c1-5-14-9-7-12-11(15-6-2)10(13-9)8(3)4/h7-8,10,13H,5-6H2,1-4H3/t10-/m0/s1
SMILES:
CCOC1=CN=C(C(N1)C(C)C)OCC
Molecular Formula:
C11H20N2O2
Molecular Weight:
212.29 g/mol
(S)-3,6-Diethoxy-2-isopropyl-1,2-dihydropyrazine
CAS No.: 157505-98-1
Cat. No.: VC21105937
Molecular Formula: C11H20N2O2
Molecular Weight: 212.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 157505-98-1 |
|---|---|
| Molecular Formula | C11H20N2O2 |
| Molecular Weight | 212.29 g/mol |
| IUPAC Name | (2S)-3,6-diethoxy-2-propan-2-yl-1,2-dihydropyrazine |
| Standard InChI | InChI=1S/C11H20N2O2/c1-5-14-9-7-12-11(15-6-2)10(13-9)8(3)4/h7-8,10,13H,5-6H2,1-4H3/t10-/m0/s1 |
| Standard InChI Key | LRKIVDGZFSRYCX-JTQLQIEISA-N |
| Isomeric SMILES | CCOC1=CN=C([C@@H](N1)C(C)C)OCC |
| SMILES | CCOC1=CN=C(C(N1)C(C)C)OCC |
| Canonical SMILES | CCOC1=CN=C(C(N1)C(C)C)OCC |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator